Cas no 23967-57-9 (4-chloro-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-chloro-1-benzothiophene-2-carboxylic acid
• CAS No: 23967-57-9
• MF: C₉H₅ClO₂S
• MW: 212.652800321579
• MDL: MFCD06655155
• CID: 288291
• PubChem ID: 3854516
• Update Time: 2025-04-19

4-chloro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzo[b]thiophene-2-carboxylic acid
• 4-chloro-1-benzothiophene-2-carboxylate
• 4-Chloro-1-Benzothiophene-2-Carboxylic Acid
• 4-Chloro-benzo[b]thiophene-2-carboxylic acid
• 4-chlorobenzothiophene-2-carboxylate
• 4-Chlorobenzothiophene-2-carboxylic acid
• 2-carboxy-4-chlorobenzo[b]thiophene
• 4-chloro-2-benzo[b]thiophenecarboxylic acid
• Benzo[b]thiophene-2-carboxylic acid, 4-chloro-
• 4-CHLORO BENZO[B]THIOPHENE-2-CARBOXYLIC ACID
• IPAXPERGAMNMIJ-UHFFFAOYSA-N
• BCP12371
• STL236640
• SBB094714
• GA-0943
• EN300-10812
• AB00734411-01
• C3430
• Z90662195
• SB14696
• 23967-57-9
• J-515397
• 4-chloro-1-benzothiophene-2-carboxylic acid, AldrichCPR
• SCHEMBL699799
• AN-584/43484538
• MFCD06655155
• 4-Chlorobenzo[b]thiophene-2-carboxylicacid
• FT-0681061
• AM803569
• CS-0042145
• AKOS000118615
• BBL030571
• ALBB-028254
• 4-chloro-1-benzothiophene-2-carboxylic acid

• MDL： MFCD06655155
• Inchi： 1S/C9H5ClO2S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： IPAXPERGAMNMIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 211.97000
• Monoisotopic Mass: 211.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 257-259 ºC
• Boiling Point: 408.6°C at 760 mmHg
• Flash Point: 200.9±23.2 °C
• Refractive Index: 1.719
• PSA: 65.54000
• LogP: 3.25290
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-chloro-1-benzothiophene-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD25922)